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Compound of Interest

Compound Name: Karbutilate

Cat. No.: B1673293 Get Quote

In-Depth Technical Guide to Karbutilate
For Researchers, Scientists, and Drug Development Professionals

Core Identification
Karbutilate is a broad-spectrum herbicide effective against annual and perennial weeds,

grasses, and woody species. Chemically, it is classified as a carbamate derivative.

Identifier Value

CAS Number 4849-32-5[1]

IUPAC Nomenclature
[3-(dimethylcarbamoylamino)phenyl] N-tert-

butylcarbamate[1]

Synonyms Tandex, Tandex Herbicide, FMC 11092

Physicochemical Properties
A summary of the key physicochemical properties of Karbutilate is presented below. This data

is essential for understanding its environmental fate and for the development of analytical

methods.
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Property Value Source

Molecular Formula C₁₄H₂₁N₃O₃ PubChem

Molecular Weight 279.34 g/mol PubChem

Appearance White crystalline solid MedKoo Biosciences

Melting Point 176-177 °C AccuStandard

Boiling Point >100.00 °C AccuStandard

Water Solubility 325 mg/L ECHEMI

Log Kow (Octanol-Water

Partition Coefficient)
1.7 PubChem

Vapor Pressure Not available

Density 1.152 g/cm³ ECHEMI

Mechanism of Action
Karbutilate exhibits a dual mechanism of action, affecting both plants and animals through

different pathways.

Herbicidal Action: Photosynthesis Inhibition
In plants, Karbutilate acts as a potent inhibitor of photosynthesis.[2][3] It disrupts the

photosynthetic electron transport chain in photosystem II (PSII), a critical process for converting

light energy into chemical energy. By blocking this pathway, the plant is unable to produce the

necessary energy for growth and survival, leading to its eventual death.
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Karbutilate's inhibition of electron transport in Photosystem II.

Toxicological Action: Cholinesterase Inhibition
In animals, Karbutilate functions as a cholinesterase inhibitor.[3] It reversibly binds to and

inactivates acetylcholinesterase (AChE), an enzyme crucial for the breakdown of the

neurotransmitter acetylcholine. This inhibition leads to an accumulation of acetylcholine at

nerve synapses, causing continuous nerve stimulation, which can result in a range of toxic

effects from mild symptoms to severe neurological damage.
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Mechanism of Karbutilate as a cholinesterase inhibitor.

Quantitative Data
Herbicidal Efficacy
The following table summarizes the effective application rates of Karbutilate for the control of

specific weed species.
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Target Weed
Species

Application Rate (
kg/ha )

Efficacy Reference

Big Sagebrush

(Artemisia tridentata)
1.1

Control of shrubs and

downy brome
Weed Science

Green Rabbitbrush

(Chrysothamnus

viscidiflorus)

1.1 Necessary for control Weed Science

Downy Brome

(Bromus tectorum)
1.1 Control Weed Science

Honey Mesquite

(Prosopis glandulosa)
2.24

70% canopy

reduction, 20-25% kill
Weed Science

Toxicological Data
This table presents the acute toxicity of Karbutilate to various organisms.

Organism Test Value Reference

Rat Oral LD₅₀ 3000 mg/kg ECHEMI

Rat Dermal LD₅₀ >5000 mg/kg

Assessment of Acute

Oral and Dermal

Toxicity of 2 Ethyl-

Carbamates

Fish (general) Acute LC₅₀ (96 hr)
>100 mg/L (Low

toxicity)
AERU

Daphnia magna Acute EC₅₀ (48 hr) Not available

Algae EC₅₀ (72-96 hr) Not available

Acetylcholinesterase

(Human)
IC₅₀ 4.1 µM (in vitro)

Inhibiting

Acetylcholinesterase

to Activate Pleiotropic

Prodrugs
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Experimental Protocols
Synthesis of Karbutilate
A specific, detailed experimental protocol for the synthesis of Karbutilate is not readily

available in the reviewed literature. However, based on general methods for carbamate

synthesis, a plausible route would involve the reaction of 3-(dimethylcarbamoylamino)phenol

with tert-butyl isocyanate. The reaction would likely be carried out in an inert solvent, such as

toluene or acetonitrile, and may be catalyzed by a base to facilitate the reaction.

General Reaction Scheme:

Further research into carbamate synthesis methodologies is recommended for the

development of a specific and optimized protocol.

Analytical Method: Determination of Karbutilate
Residues in Water, Soil, and Grass by HPLC
This protocol is adapted from the method described by Selim et al. (1977) for the analysis of

Karbutilate and its metabolites.

5.2.1. Instrumentation

High-Pressure Liquid Chromatograph (HPLC) equipped with a UV detector (254 nm).

Column: Microporasil, 30 cm x 4 mm I.D.

Mobile Phase: Isocratic mixture of isooctane, ethanol, and chloroform. The exact ratio should

be optimized for best separation.

Flow Rate: 1.2 mL/min.

5.2.2. Sample Preparation

Water: Acidify the water sample with hydrochloric acid. Extract Karbutilate using

dichloromethane. Evaporate the solvent and redissolve the residue in the mobile phase for

injection.
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Soil: Extract the soil sample with a mixture of methanol and water. Partition the extract with

dichloromethane. Clean up the extract using a Florisil column. Elute Karbutilate with a

mixture of ethyl acetate and acetone. Evaporate the solvent and redissolve the residue in the

mobile phase.

Grass: Homogenize the grass sample with a blender. Extract with acetonitrile. Partition with

hexane to remove nonpolar interferences. Clean up the acetonitrile extract using a Florisil

column. Elute and prepare for injection as described for soil samples.

5.2.3. Chromatographic Analysis

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Inject a known standard of Karbutilate to determine its retention time and to generate a

calibration curve.

Inject the prepared sample extracts.

Quantify the amount of Karbutilate in the samples by comparing the peak area with the

calibration curve.
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General workflow for the HPLC analysis of Karbutilate residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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